(4-bromo-1H-pyrazol-1-yl)acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(4-bromo-1H-pyrazol-1-yl)acetonitrile” is a chemical compound with the molecular formula C5H4BrN3 and a molecular weight of 186.01 . It is a solid substance at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C5H4BrN3/c6-5-3-8-9(4-5)2-1-7/h3-4H,2H2 . This indicates that the molecule consists of a pyrazole ring with a bromine atom at the 4-position and an acetonitrile group attached to the pyrazole ring.Physical and Chemical Properties Analysis
“this compound” is a solid substance at room temperature .Scientific Research Applications
Synthesis and Bioevaluation
(4-bromo-1H-pyrazol-1-yl)acetonitrile is a derivative of pyrazole, a heterocyclic compound, widely recognized for its core structure in various compounds showing significant agrochemical and pharmaceutical activities. Recent advancements in synthetic strategies and the biological activities of pyrazole derivatives have been discussed. These compounds, synthesized under various conditions, exhibit potential physical and chemical properties like herbicidal, antimicrobial, antifungal, antiviral, and antioxidant activities (Sheetal et al., 2018).
Medicinal Chemistry and Synthesis Techniques
The pyrazole moiety, referred to as a pharmacophore, plays a crucial role in many biologically active compounds and represents a vital component for medicinal chemistry. Pyrazoles, including derivatives like this compound, are extensively used as synthons in organic synthesis and have widespread biological activities. Notable activities include anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, anticonvulsant, antihistaminic, and anti-HIV. These derivatives are synthesized through various methods, including condensation followed by cyclization or multicomponent reactions (MCRs) under different conditions, yielding a diverse range of bioactive pyrazole derivatives (A. M. Dar & Shamsuzzaman, 2015).
Recent Developments in Multicomponent Synthesis
Multicomponent reactions (MCRs) for synthesizing pyrazole derivatives, including this compound, have gained popularity due to their therapeutic potential. The synthesis via MCRs has been optimized for pot, atom, and step economy, contributing to the development of biologically active molecules containing the pyrazole moiety. These molecules exhibit a range of activities, including antibacterial, anticancer, antifungal, antioxidant, and anti-inflammatory properties (Diana Becerra et al., 2022).
Safety and Hazards
“(4-bromo-1H-pyrazol-1-yl)acetonitrile” is considered hazardous. It may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
2-(4-bromopyrazol-1-yl)acetonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrN3/c6-5-3-8-9(4-5)2-1-7/h3-4H,2H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIKIWDXOQIASTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1CC#N)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
925224-08-4 |
Source
|
Record name | 2-(4-bromo-1H-pyrazol-1-yl)acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.